1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene

• Molecular Formula: C13H19BrO
• Molecular Weight: 271.19 g/mol
• IUPAC Name: 4-(3-bromopropyl)-2-ethoxy-1-ethylbenzene
• InChI: InChI=1S/C13H19BrO/c1-3-12-8-7-11(6-5-9-14)10-13(12)15-4-2/h7-8,10H,3-6,9H2,1-2H3
• InChI Key: RHKAAVDENQNZDL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)CCCBr)OCC

Description

1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene is an organic compound characterized by a benzene ring substituted with a bromopropyl group, an ethoxy group, and an ethyl group

Preparation Methods

The synthesis of 1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-ethoxy-4-ethylbenzene and 1,3-dibromopropane.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a base such as potassium carbonate to facilitate the substitution reaction.

Industrial Production: On an industrial scale, the synthesis may involve the use of microwave irradiation to accelerate the reaction and improve yield.

Chemical Reactions Analysis

1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromopropyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of new carbon-nitrogen or carbon-sulfur bonds.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although detailed studies on these reactions are limited.

Common Reagents and Conditions: Typical reagents for substitution reactions include sodium hydroxide, potassium carbonate, and various nucleophiles.

Scientific Research Applications

1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a building block for drug development, particularly in the synthesis of compounds with therapeutic properties.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene involves its ability to undergo nucleophilic substitution reactions. The bromopropyl group acts as a leaving group, allowing nucleophiles to attack the carbon atom and form new bonds. This reactivity is crucial for its applications in organic synthesis and drug development .

Comparison with Similar Compounds

1-(3-Bromopropyl)-3-ethoxy-4-ethylbenzene can be compared with other similar compounds, such as:

1-Bromo-3-chloropropane: Used in the synthesis of pharmaceuticals and as a phase separation reagent.

1-(3-Bromopropyl)-4-methoxybenzene: Similar in structure but with a methoxy group instead of an ethoxy group, used in organic synthesis.

1-Bromo-3-phenylpropane: Utilized in the synthesis of natural inhibitors and other bioactive compounds.